Cas no 1909358-84-4 (2,2,2-trifluoro-N-methanesulfonylethanecarbonimidoyl chloride)

• Product Name: 2,2,2-trifluoro-N-methanesulfonylethanecarbonimidoyl chloride
• CAS No: 1909358-84-4
• MF: C₃H₃ClF₃NO₂S
• MW: 209.574629068375
• CID: 4629562
• PubChem ID: 122163721
• Update Time: 2025-10-28

2,2,2-trifluoro-N-methanesulfonylethanecarbonimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-methanesulfonylethanecarbonimidoyl chloride
• (1Z)-2,2,2-Trifluoro-N-methylsulfonylethanimidoyl chloride

• Inchi： 1S/C3H3ClF3NO2S/c1-11(9,10)8-2(4)3(5,6)7/h1H3/b8-2-
• InChI Key： XIZXZEANLRYXII-WAPJZHGLSA-N
• SMILES： Cl/C(/C(F)(F)F)=N\S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 1.7
• Topological Polar Surface Area: 54.9

Additional information on 2,2,2-trifluoro-N-methanesulfonylethanecarbonimidoyl chloride

Comprehensive Overview of 2,2,2-Trifluoro-N-methanesulfonylethanecarbonimidoyl Chloride (CAS No. 1909358-84-4)

The compound 2,2,2-trifluoro-N-methanesulfonylethanecarbonimidoyl chloride (CAS No. 1909358-84-4) is a highly specialized chemical intermediate with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a trifluoromethyl group and a methanesulfonyl moiety, makes it a valuable building block for the development of novel compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in creating fluorinated pharmaceuticals and agrochemicals, which are currently trending topics in the scientific community.

One of the key reasons for the growing attention toward 2,2,2-trifluoro-N-methanesulfonylethanecarbonimidoyl chloride is its role in the synthesis of fluoroalkylated compounds. Fluorination is a hot topic in drug discovery, as it often enhances the bioavailability, metabolic stability, and binding affinity of therapeutic molecules. With the rise of precision medicine and targeted therapies, this compound is being explored for its ability to introduce fluorine atoms into complex molecular frameworks, a technique that aligns with modern green chemistry principles.

In addition to pharmaceutical applications, CAS No. 1909358-84-4 is also relevant in material science, particularly in the development of high-performance polymers and specialty coatings. The trifluoromethyl group contributes to thermal stability and chemical resistance, making it attractive for industries such as electronics and aerospace. Recent advancements in nanotechnology and smart materials have further amplified the demand for such fluorinated intermediates.

From a synthetic chemistry perspective, the reactivity of 2,2,2-trifluoro-N-methanesulfonylethanecarbonimidoyl chloride is a subject of ongoing research. Its carbonimidoyl chloride functionality allows for versatile transformations, including nucleophilic substitutions and cross-coupling reactions. These properties make it a valuable tool for chemists working on catalysis and mechanochemical synthesis, two areas gaining traction due to their efficiency and sustainability.

The safety and handling of CAS No. 1909358-84-4 are also critical considerations. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This aligns with the broader industry focus on laboratory safety and risk mitigation, which are frequently searched topics among professionals and students alike.

In summary, 2,2,2-trifluoro-N-methanesulfonylethanecarbonimidoyl chloride (CAS No. 1909358-84-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its relevance to cutting-edge research areas like fluorination chemistry and sustainable synthesis ensures its continued importance in scientific and industrial contexts. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping future technologies.